Journal Name:Journal of Analytical and Applied Pyrolysis
Journal ISSN:0165-2370
IF:6.437
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/502687/description#description
Year of Origin:1979
Publisher:Elsevier
Number of Articles Per Year:284
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2021-10-13 , DOI:
10.1080/03670244.2021.1987230
ABSTRACTThe aim of this study is to examine diet diversity, predictors associated with it, and its associations with anemia among non-pregnant women of reproductive age in rural India. Baseline data from the Reductions in Anemia through Normative Innovations (RANI) project were used and included 980 non-pregnant women aged 15–49 years from Odisha, India. The Food and Agriculture Organization’s Minimum Dietary Diversity for Women (MDD-W) was used to assess diet diversity. Anemia was determined by hemoglobin level and categorized as normal (hemoglobin ≥ 12 g/dL), mild (11 ≤ hemoglobin <12 g/dL) and moderate/severe (hemoglobin < 11 g/dL). Multivariable logistic regression was used to examine factors associated with diet diversity, and multinomial logistic regression for associations between diet diversity and anemia. Forty-four percent of women were classified as having a diverse diet (MDD-W ≥5). Women with higher education level, belonging to a scheduled caste (vs. tribe), and higher body mass index had higher odds of a diversified diet (p < .05 for all). A more diverse diet was associated with 30% of lower odds of mild anemia (odds ratio = 0.7, 95% confidence interval: 0.5–0.98, p = .035), however, no statistically significant associations were found for moderate/severe anemia. Diet diversity was inversely associated with prevalence of mild anemia among non-pregnant women of reproductive age in rural India.
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2021-08-19 , DOI:
10.1080/03670244.2021.1968848
ABSTRACTThis study examined kitchen adequacy in a racially/ethnically diverse low-income sample and associations with child diet quality. Families with children age five to seven years old (n = 150) from non-Hispanic white, non-Hispanic Black, Hispanic, Native American, Hmong, and Somali families were recruited through primary care clinics. More than 85% of families had 15 of the 20 kitchen items queried, indicating that the sample had adequate kitchen facilities. Only one item (a kitchen table) was associated with higher overall diet quality of children. In contrast, children living in households with can openers and measuring spoons consumed more sodium and added sugars, respectively.
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2022-08-08 , DOI:
10.1080/03670244.2022.2109023
ABSTRACTLow height/length-for-age (stunting) is a public health problem in Ethiopia. Efforts that have been made to evaluate factors affecting national and international strategies related to the problem are very limited and poorly achieved. The present study aimed to evaluate low length/height-for-age (stunting) and its associated factors among children 6 to 23 months of age in Ethiopia. We used cross-sectional data collected for 2019 EMDHS. We cleaned, processed, and analyzed in Stata v.15. Socio-demographic, socio-economic parameters, and nutritional (wasting, diet frequency, breast milk, and animal milk) factors were used in the analysis. We fitted Generalized Linear Latent and Mixed Model (GLLAMM) to examine the associations. We analyzed the data of 2,037 children aged 6–23 months and found stunting of 933.07(45.80%). Some factors such as home delivery [coef. = −4.58, 95% CI:-7.81,-1.34] and household size of ≥6 [coef. = −5.53, 95% CI:-10.36,-7.10] were positively associated. No current breastfeeding [coef. = 10.70, 95% CI: 2.16, 19.23] and still breastfeed [coef. = 10.68, 95% CI: 2.62, 18.74] were negatively associated with stunting. Stunting among 6–23 months aged children in Ethiopia is very high above all the national, regional, and international targets. Feeding practice, socio-economic, and psychosocial-support for mothers need revised commitment for pragmatic solution.
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2022-05-02 , DOI:
10.1080/03670244.2022.2071263
(2022). Cultural Influences on Food and Dietary Diversity. Ecology of Food and Nutrition: Vol. 61, No. 3, pp. 271-272.
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2022-01-20 , DOI:
10.1080/03670244.2021.2018310
ABSTRACTKheria Sabars are an indigenous community living in the rural areas of Purulia, West Bengal, India. This work aims to study dietary intake and its relation to nutritional status among adult Kheria Sabar males aged 18–60. The study entails the recording of anthropometric variables like height (cm) and weight (kg) as per the standard protocol and calculating body mass index (BMI). Dietary intake was recorded on the basis of the 24-h dietary recall method. The intake of different nutrients was computed and compared with the Recommended Dietary Allowances (RDA) for Indians by the Indian Council of Medical Research Expert Committee. Results revealed a paradox where undernutrition was prevalent (44.28%) despite balanced nutrient intake. This paradox creates scope for further exploratory research among other communities living in similar habitats.
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2021-10-07 , DOI:
10.1080/03670244.2021.1974014
ABSTRACTHistorically, food insecurity has been a problem for the Hispanic/Latino population in the United States. Variations in food insecurity exist among this population by origin, immigration status, household composition, and region. The coronavirus pandemic has exacerbated existing vulnerabilities this population faces with food insecurity including limited economic resources, reliance on programs unprepared for atypical circumstances, closure of avenues providing access to meals, and unemployment. This paper reviews key factors related to the current rate of food insecurity among the Hispanic/Latino population in the mainland United States and is an exemplar of similar variability found in Puerto Rico. Recommendations for reducing food insecurity in this population are provided. (word count:109)
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2022-06-22 , DOI:
10.1080/03670244.2022.2089878
ABSTRACTThis study aimed to evaluate the effect of diurnal Ramadan fasting on cardiometabolic risk factors (blood glucose, lipid profile, inflammatory cytokines) and sleep quality in healthy Turkish adults. This prospective observational study was conducted with a total of 32 individuals (12 males, 20 females) who were aged between 19–32 years and fasted for 25 or more continuous days in Ankara, Turkey between 1 Ramadan 1442 and 30 Ramadan 1442. Individuals applied fasting for 16 hours in the spring season. Blood samples were taken after at least 8 hours of fasting, anthropometric measurements were taken and sleep quality was assessed using The Pittsburgh Sleep Quality Index (PSQI) at the beginning and the end of Ramadan. There was a significant decrease in body mass index (BMI), C-reactive protein (CRP), and tumor necrosis factor-alpha (TNF-α) levels during Ramadan fasting (p < .005). There were no changes in lipid profiles and sleep quality. There was a significant increase in fasting blood glucose levels (p < .05); however, this change is within normal limits. There was also a significant relationship between BMI and CRP, IL-6, and TNF-α levels (p < .05). The diurnal Ramadan fasting did not affect lipid profiles and sleep quality in healthy Turkish subjects. However, decreased BMI and inflammatory cytokine levels were observed at the end of Ramadan fasting. More studies are needed to clarify the role of Ramadan fasting in healthy populations.
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2021-08-24 , DOI:
10.1080/03670244.2021.1968851
ABSTRACTIn 2018, a cross-sectional study was conducted in six communities of Tecoluca, Bajo Lempa (El Salvador). Weight, height, sitting-height, skinfolds thickness and head, arm, and waist circumferences were measured in a sample of 334 schoolchildren. Nutritional status, body composition, and Extended Composite Index for Anthropometric Failure (ECIAF) were estimated. The Food Security Perception Survey (Spanish acronym: EPSA) was applied to 143 households. Anthropometric failure was observed in 37.5% of the schoolchildren. Association between stunting and underweight in boys and stunting and weight excess in girls was observed. About 58.7% of the households suffered from food insecurity.
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2023-03-07 , DOI:
10.1080/03670244.2023.2187383
ABSTRACTThe objective of this study was to explore perceptions of online grocery shopping and the online United States Department of Agriculture’s (USDA) Supplemental Nutrition Assistance Program (SNAP) Electronic Benefit Transfer card (EBT) program among Head Start caregivers. Three focus groups were conducted between December 2019 and January 2020. Most participants hadn’t tried online grocery shopping. Concerns included others choosing perishables, receiving wrong items, and inappropriate substitutes. Perceived benefits included saving time, preventing impulse buys, and eating healthier. Results have broad applicability in the current COVID-19 pandemic where online grocery shopping and the online SNAP EBT program have rapidly expanded across the United States.
Journal of Analytical and Applied Pyrolysis ( IF 6.437 ) Pub Date: 2022-02-02 , DOI:
10.1080/03670244.2022.2028626
ABSTRACTIn this survey, to assess the energy and nutrient intake of rural children in Zambia, a semi-quantitative food frequency questionnaire (FFQ) was developed using the direct weighing method for 126 children, and then a dietary survey with 153 children was conducted using the FFQ. The dietary survey revealed that rural children in Zambia are deficient in energy intake compared to international standards. However, the protein intake met the recommended level; most of it came from vegetables. The carbohydrate intake rate was high, while the fat intake rate was relatively low because of a diet that was highly dependent on maize.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学3区 | CHEMISTRY, ANALYTICAL 分析化学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
14.70 | 115 | Science Citation Index Science Citation Index Expanded | Not |
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